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Compound of Interest

Compound Name: U-46619

Cat. No.: B1207050 Get Quote

Technical Support Center: U-46619
This technical support center provides best practices for the handling and dissolution of U-
46619 powder for research applications. It is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is U-46619 and what are its primary characteristics?

A1: U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH2.[1][2] It

functions as a potent thromboxane A2 (TP) receptor agonist, mimicking the biological activity of

thromboxane A2 (TXA2) which includes inducing platelet aggregation and vasoconstriction.[1]

[2][3] Due to its stability compared to the very short half-life of TXA2, U-46619 is a widely used

tool in biomedical research.[1]

Q2: How should I store U-46619 powder and its solutions?

A2: U-46619 powder should be stored at -20°C for long-term stability (up to 3 years).[4] Stock

solutions in organic solvents like DMSO or ethanol should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -20°C for up to one month or -80°C for up to six months.[5]

Aqueous solutions of U-46619 are not stable and it is highly recommended to prepare them

fresh for each experiment and not store them for more than one day.[1][6][7]
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Q3: In which solvents can I dissolve U-46619?

A3: U-46619 is highly soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol,

and dimethylformamide (DMF), with a solubility of approximately 100 mg/mL.[1][7] It is

sparingly soluble in aqueous buffers. For instance, its solubility in PBS (pH 7.2) is

approximately 1-2 mg/mL.[7][8]

Q4: My U-46619 is supplied as a solution in methyl acetate. How do I prepare it for my

experiment in a different solvent?

A4: To change the solvent from methyl acetate, the original solvent should be evaporated under

a gentle stream of inert gas like nitrogen.[1][6] Immediately after, the desired solvent (e.g.,

DMSO, ethanol) that has been purged with an inert gas should be added to the residue.[1][6]
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Issue Potential Cause Recommended Solution

Precipitation in aqueous buffer

U-46619 has low solubility in

aqueous solutions. The

concentration might be too

high.

Ensure the final concentration

in your aqueous experimental

buffer does not exceed its

solubility limit (approx. 1-2

mg/mL in PBS, pH 7.2).

Prepare the final dilution just

before use.[7][8]

Inconsistent experimental

results

Degradation of U-46619 in

aqueous solution. Repeated

freeze-thaw cycles of stock

solutions.

Prepare fresh aqueous

solutions for each experiment.

[1][6][7] When using stock

solutions, ensure they are

properly aliquoted and stored

to avoid degradation from

multiple freeze-thaw cycles.[5]

Lower than expected activity

Improper storage of the

compound or solutions. The

presence of the less active 5-

trans isomer.

Always store the compound

and its solutions at the

recommended temperatures

(-20°C or -80°C).[4][5] Check

the certificate of analysis for

the purity of your batch.

Difficulty dissolving the

compound

The compound may require

slight warming to dissolve fully

in some solvents.

You can warm the tube at 37°C

for 10 minutes or use an

ultrasonic bath for a short

period to aid dissolution in

organic solvents.[8]

Quantitative Data Summary
The following table summarizes the key quantitative information for U-46619.
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Property Value Source

Molecular Weight 350.49 g/mol [2]

Molecular Formula C₂₁H₃₄O₄ [2]

CAS Number 56985-40-1 [1]

EC₅₀ for Platelet Aggregation
82 nM (human), 145 nM (rat),

65 nM (rabbit)

EC₅₀ for Platelet Shape

Change

4.8 nM (human), 6.0 nM (rat),

7.3 nM (rabbit)

Solubility in

DMSO/Ethanol/DMF
~100 mg/mL [1][7]

Solubility in PBS (pH 7.2) ~1-2 mg/mL [7][8]

Long-term Storage (Powder) -20°C [4]

Stock Solution Storage

(Organic)

-20°C (1 month) or -80°C (6

months)
[5]

Aqueous Solution Stability ≤ 1 day [1][6][7]

Experimental Protocols
Protocol 1: Preparation of a U-46619 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of U-46619 in DMSO.

Materials:

U-46619 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile tips
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Procedure:

Allow the U-46619 powder vial to equilibrate to room temperature before opening to prevent

condensation.

Weigh out the desired amount of U-46619 powder in a sterile microcentrifuge tube. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.505 mg of U-46619
(Molecular Weight: 350.49 g/mol ).

Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution with

3.505 mg of U-46619, add 1 mL of DMSO.

Vortex the solution until the powder is completely dissolved. Gentle warming to 37°C can aid

dissolution.[8]

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[5]

Protocol 2: Preparation of Working Solutions in
Aqueous Buffer
This protocol outlines the preparation of a working solution of U-46619 in an aqueous buffer

from a 10 mM DMSO stock solution.

Materials:

10 mM U-46619 stock solution in DMSO

Desired aqueous buffer (e.g., PBS, pH 7.2), pre-warmed to the experimental temperature

Sterile tubes and pipette tips

Procedure:

Thaw an aliquot of the 10 mM U-46619 stock solution at room temperature.
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Perform serial dilutions of the stock solution in the aqueous buffer to achieve the desired final

concentration.

It is crucial to add the stock solution to the buffer and mix immediately to prevent

precipitation.

Prepare the working solutions fresh on the day of the experiment and do not store them.[1]

[6][7]

Visualizations
U-46619 Signaling Pathway
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U-46619

Thromboxane A2 Receptor
(TP Receptor)

Binds and Activates

Gq Protein

Activates

Phospholipase C
(PLC)

Activates

PIP2

Hydrolyzes

IP3

DAG

Endoplasmic Reticulum

Binds to receptor on

Protein Kinase C
(PKC)

Activates

Ca²⁺ Release

Induces

Platelet Aggregation Vasoconstriction

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for U-46619 Solution Preparation

Stock Solution Preparation

Working Solution Preparation (Day of Experiment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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